N-{[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]acetyl}-N'-phenylurea

• Molecular Formula: C24H19N5O2S
• Molecular Weight: 441.5 g/mol
• IUPAC Name: 2-[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]-N-(phenylcarbamoyl)acetamide
• InChI: InChI=1S/C24H19N5O2S/c30-20(26-23(31)25-19-14-8-3-9-15-19)16-32-24-27-21(17-10-4-1-5-11-17)22(28-29-24)18-12-6-2-7-13-18/h1-15H,16H2,(H2,25,26,30,31)
• InChI Key: VNAMZKKTGARMTP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C(N=NC(=N2)SCC(=O)NC(=O)NC3=CC=CC=C3)C4=CC=CC=C4

Description

N-{[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]acetyl}-N'-phenylurea, also known as DTSPU, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of protein tyrosine phosphatases (PTPs), which are enzymes that play a crucial role in the regulation of cellular signaling pathways.

Mechanism of Action

N-{[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]acetyl}-N'-phenylurea works by irreversibly inhibiting the catalytic activity of PTPs. It does this by covalently binding to the active site of the enzyme, effectively blocking its ability to dephosphorylate target proteins. This leads to the accumulation of phosphorylated proteins, which can have downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-{[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]acetyl}-N'-phenylurea depend on the specific PTPs that are targeted. In general, inhibition of PTP activity can lead to increased phosphorylation of target proteins, which can have a variety of effects on cellular signaling pathways. This can include changes in gene expression, alterations in cell morphology and behavior, and ultimately, changes in cell fate.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]acetyl}-N'-phenylurea in lab experiments is its specificity for PTPs. This allows researchers to selectively target specific enzymes and investigate their role in cellular signaling pathways. However, the irreversible nature of N-{[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]acetyl}-N'-phenylurea inhibition can also be a limitation, as it can make it difficult to study the dynamic regulation of PTP activity over time.

Future Directions

There are many potential future directions for research involving N-{[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]acetyl}-N'-phenylurea. One area of interest is the development of more selective inhibitors that can target specific PTP isoforms. Another area is the investigation of the downstream effects of PTP inhibition on cellular signaling pathways, with the goal of identifying new therapeutic targets for cancer and other diseases. Additionally, the use of N-{[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]acetyl}-N'-phenylurea in combination with other drugs or therapies may have synergistic effects that could be explored in future research. Overall, N-{[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]acetyl}-N'-phenylurea is a valuable tool for investigating the role of PTPs in cellular signaling, and its potential applications in basic and translational research are numerous.

Synthesis Methods

N-{[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]acetyl}-N'-phenylurea can be synthesized using a simple two-step process. First, 5,6-diphenyl-1,2,4-triazine-3-thiol is reacted with acetic anhydride to form 5,6-diphenyl-1,2,4-triazine-3-acetate. In the second step, the acetate is reacted with phenyl isocyanate to form N-{[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]acetyl}-N'-phenylurea. The yield of this process is typically high, and the purity of the final product can be easily verified using analytical techniques such as NMR spectroscopy and HPLC.

Scientific Research Applications

N-{[(5,6-diphenyl-1,2,4-triazin-3-yl)sulfanyl]acetyl}-N'-phenylurea has been used in a variety of scientific research applications, primarily in the field of cell signaling and cancer biology. PTPs are known to be involved in the regulation of many cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of PTP activity has been implicated in the development of many types of cancer, making PTPs attractive targets for cancer therapy.